Cas no 127762-22-5 ((E)-3-(Benzyloxy)acrylic Acid)

• Product Name: (E)-3-(Benzyloxy)acrylic Acid
• CAS No: 127762-22-5
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD20691865
• CID: 2769423
• PubChem ID: 14682650
• Update Time: 2025-10-28

(E)-3-(Benzyloxy)acrylic Acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5363575
• starbld0012214
• (2E)-3-(BENZYLOXY)PROP-2-ENOIC ACID
• MFCD20691865
• 127762-22-5
• 2-Propenoic acid, 3-(phenylmethoxy)-, (2E)-
• AC8498
• SCHEMBL5363573
• (E)-3-(Benzyloxy)acrylic Acid

• MDL： MFCD20691865
• Inchi： 1S/C10H10O3/c11-10(12)6-7-13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,11,12)/b7-6+
• InChI Key： OATHOHOHNMLMEQ-VOTSOKGWSA-N
• SMILES： O(/C=C/C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 349.6±35.0 °C at 760 mmHg
• Flash Point: 141.8±19.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(E)-3-(Benzyloxy)acrylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (E)-3-(Benzyloxy)acrylic Acid

Comprehensive Overview of (E)-3-(Benzyloxy)acrylic Acid (CAS No. 127762-22-5)

(E)-3-(Benzyloxy)acrylic Acid, also known by its CAS number 127762-22-5, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceuticals. This compound is characterized by its unique structural features and chemical properties, which make it a valuable component in various applications, including drug synthesis, polymer science, and material science.

The molecular formula of (E)-3-(Benzyloxy)acrylic Acid is C₉H₈O₃, and its molecular weight is approximately 164.16 g/mol. The compound consists of a benzyl ether group attached to an acrylic acid moiety, which imparts distinct reactivity and functional properties. The (E) configuration of the double bond in the acrylic acid moiety is crucial for its chemical behavior and biological activity.

Recent research has highlighted the potential of (E)-3-(Benzyloxy)acrylic Acid in various scientific and industrial applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel anti-inflammatory drugs. The researchers found that (E)-3-(Benzyloxy)acrylic Acid derivatives exhibited potent anti-inflammatory activity, making them promising candidates for further development.

In the field of polymer science, (E)-3-(Benzyloxy)acrylic Acid has been utilized as a functional monomer for the synthesis of advanced polymers with tailored properties. A recent publication in the Macromolecules journal reported the successful synthesis of copolymers using (E)-3-(Benzyloxy)acrylic Acid as a comonomer. These copolymers demonstrated enhanced solubility and mechanical strength, which are critical for applications in coatings, adhesives, and biomedical materials.

The chemical reactivity of (E)-3-(Benzyloxy)acrylic Acid is another area of active research. Studies have shown that this compound can undergo various chemical transformations, such as Michael addition reactions, esterification, and polymerization. These reactions are essential for synthesizing a wide range of functional materials and pharmaceutical intermediates. For example, a study published in the Tetrahedron Letters demonstrated the efficient synthesis of (E)-3-(Benzyloxy)acrylic Acid esters through esterification reactions with different alcohols. The resulting esters exhibited improved solubility and stability, making them suitable for use in formulations and coatings.

In addition to its synthetic applications, (E)-3-(Benzyloxy)acrylic Acid has been investigated for its potential biological activities. Research published in the Bioorganic & Medicinal Chemistry Letters explored the antimicrobial properties of (E)-3-(Benzyloxy)acrylic Acid derivatives against various bacterial strains. The results indicated that these derivatives showed significant antibacterial activity, particularly against Gram-positive bacteria. This finding opens up new possibilities for developing novel antimicrobial agents based on (E)-3-(Benzyloxy)acrylic Acid scaffolds.

The environmental impact of (E)-3-(Benzyloxy)acrylic Acid is also an important consideration. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing environmental hazards and waste generation. A recent review article in the Green Chemistry journal highlighted several sustainable methods for the production of (E)-3-(Benzyloxy)acrylic Acid, including catalytic processes using renewable feedstocks and environmentally friendly solvents.

In conclusion, (E)-3-(Benzyloxy)acrylic Acid (CAS No. 127762-22-5) is a multifunctional compound with a wide range of applications in chemistry, biochemistry, and pharmaceuticals. Its unique structural features and chemical properties make it an attractive candidate for various scientific and industrial uses. Ongoing research continues to uncover new possibilities for this compound, further expanding its potential impact on these fields.